Cas no 2418720-19-9 (Tert-butyl 4-{[5-iodo-2-methyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-{[5-iodo-2-methyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate
• CAS No: 2418720-19-9
• MF: C₂₁H₃₃IN₄O₂
• MW: 500.416797399521
• CID: 5678622
• PubChem ID: 165774218
• Update Time: 2025-05-21

Tert-butyl 4-{[5-iodo-2-methyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-{[5-iodo-2-methyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate
• EN300-26629530
• 2418720-19-9
• Tert-butyl 4-{[5-iodo-2-methyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate

• Inchi： 1S/C21H33IN4O2/c1-16-17(13-18(22)14-19(16)25-7-5-23-6-8-25)15-24-9-11-26(12-10-24)20(27)28-21(2,3)4/h13-14,23H,5-12,15H2,1-4H3
• InChI Key： CISNFJLMKHUMRH-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C)=C(C=1)CN1CCN(C(=O)OC(C)(C)C)CC1)N1CCNCC1

Computed Properties

• Exact Mass: 500.16482g/mol
• Monoisotopic Mass: 500.16482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48Ų

Additional information on Tert-butyl 4-{[5-iodo-2-methyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate

Tert-butyl 4-{[5-iodo-2-methyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate (CAS No. 2418720-19-9)

The compound Tert-butyl 4-{[5-iodo-2-methyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate (CAS No. 2418720-19-9) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is characterized by its unique combination of functional groups, including a tert-butyl group, a piperazine ring, and an iodo substituent, which collectively contribute to its potential pharmacological properties.

Recent studies have highlighted the importance of piperazine derivatives in the development of novel therapeutic agents. Piperazine, a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The presence of the tert-butyl group in this compound adds steric bulk, which can influence the compound's solubility, stability, and bioavailability. Additionally, the iodo substituent at the 5-position of the phenyl ring introduces electronic effects that may enhance the compound's ability to bind to specific molecular targets.

The synthesis of this compound involves a series of carefully designed organic reactions. Key steps include the formation of the piperazine ring through reductive amination or other cyclization techniques, followed by functionalization with the tert-butyl group and subsequent introduction of the iodo-substituted phenyl methyl group. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets rigorous quality standards for use in preclinical studies.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Recent research has demonstrated that piperazine-based compounds can exhibit potent inhibitory activity against various enzymes implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have shown that analogs of this compound can inhibit kinases involved in cell signaling pathways, making them attractive candidates for targeted therapies.

In addition to its pharmacological potential, this compound has also been explored for its role in chemical biology. The tert-butyl group serves as a versatile handle for further chemical modifications, enabling researchers to investigate structure-activity relationships (SAR) and optimize bioactivity. Furthermore, the iodo substituent provides a site for radiolabeling or imaging applications, which could be valuable in diagnostic tools or as tracers in biomedical research.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have confirmed its molecular structure and provided insights into its conformational flexibility and stability under various conditions. Such data are critical for ensuring reproducibility in experimental studies and for guiding further optimization efforts.

Looking ahead, ongoing research aims to explore the therapeutic potential of this compound further. Collaborative efforts between academic institutions and pharmaceutical companies are focused on evaluating its efficacy in animal models of disease and assessing its safety profile. If successful, this compound could pave the way for the development of innovative treatments addressing unmet medical needs.